Cas no 2228640-79-5 (2-(2-bromo-3,4-dimethoxyphenyl)acetaldehyde)

• Product Name: 2-(2-bromo-3,4-dimethoxyphenyl)acetaldehyde
• CAS No: 2228640-79-5
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 6042679
• PubChem ID: 165779537
• Update Time: 2025-10-30

2-(2-bromo-3,4-dimethoxyphenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde, 2-bromo-3,4-dimethoxy-
• 2-(2-bromo-3,4-dimethoxyphenyl)acetaldehyde
• 2228640-79-5
• EN300-1927990
• SCHEMBL24541830

• Inchi： 1S/C10H11BrO3/c1-13-8-4-3-7(5-6-12)9(11)10(8)14-2/h3-4,6H,5H2,1-2H3
• InChI Key： YJWINLQSICRHAQ-UHFFFAOYSA-N
• SMILES： C1(CC=O)=CC=C(OC)C(OC)=C1Br

Computed Properties

• Exact Mass: 257.98916g/mol
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.410±0.06 g/cm3(Predicted)
• Boiling Point: 322.5±37.0 °C(Predicted)

Additional information on 2-(2-bromo-3,4-dimethoxyphenyl)acetaldehyde

Recent Advances in the Study of 2-(2-bromo-3,4-dimethoxyphenyl)acetaldehyde (CAS: 2228640-79-5)

The compound 2-(2-bromo-3,4-dimethoxyphenyl)acetaldehyde (CAS: 2228640-79-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This aldehyde derivative, characterized by its bromo and dimethoxy substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the construction of complex pharmacophores, particularly in the context of neurodegenerative diseases and cancer therapeutics.

One of the key areas of research involving 2-(2-bromo-3,4-dimethoxyphenyl)acetaldehyde is its role in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of inhibitors for the p53-MDM2 interaction, a critical pathway in cancer cell survival. The bromo and dimethoxy groups were found to enhance the binding affinity of the resulting compounds, suggesting that this aldehyde could be a valuable building block for future anticancer agents.

In addition to its applications in oncology, 2-(2-bromo-3,4-dimethoxyphenyl)acetaldehyde has also been investigated for its potential in neurodegenerative disease research. A recent preprint on bioRxiv highlighted its use in the synthesis of novel compounds targeting alpha-synuclein aggregation, a hallmark of Parkinson's disease. The study reported that derivatives of this aldehyde exhibited promising inhibitory effects in vitro, paving the way for further in vivo studies.

From a synthetic chemistry perspective, the reactivity of 2-(2-bromo-3,4-dimethoxyphenyl)acetaldehyde has been a subject of interest. A 2022 paper in Organic Letters detailed a novel palladium-catalyzed cross-coupling reaction utilizing this compound, which enabled the efficient construction of highly functionalized aromatic systems. This methodology could streamline the synthesis of complex molecules for pharmaceutical applications.

Despite these advancements, challenges remain in the large-scale production and stability of 2-(2-bromo-3,4-dimethoxyphenyl)acetaldehyde. A recent industry report by a leading chemical supplier noted that the compound's sensitivity to oxidation requires specialized handling and storage conditions, which may impact its widespread adoption in drug discovery pipelines. However, ongoing research into stabilizing formulations and protective group strategies aims to address these limitations.

In conclusion, 2-(2-bromo-3,4-dimethoxyphenyl)acetaldehyde (CAS: 2228640-79-5) represents a promising chemical entity with diverse applications in medicinal chemistry. Its unique structural features and reactivity profile continue to inspire innovative research across multiple therapeutic areas. As synthetic methodologies evolve and biological screening becomes more sophisticated, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.